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Compound of Interest

Compound Name: Glycerol-d1
Cat. No.: B12394345
Get Quote

Executive Summary & Safety Assessment

While Glycerol-d1 (Deuterated Glycerol, C3H5(OD)3 or similar isotopologues) is chemically
stable and non-radioactive, its disposal requires specific protocols often overlooked in standard
safety briefings. Unlike common solvents, Glycerol-d1 poses unique physical and
environmental challenges due to its high viscosity and significant Biological Oxygen Demand
(BOD).

This guide replaces generic "down the drain" assumptions with a compliant, environmentally

sound workflow.

The "Why" Behind the Protocol (Causality)

o Stable Isotope Status: Deuterium (

H) is a stable isotope. Glycerol-d1 is not radioactive. It does not require decay-in-storage or
radioactive waste streams unless contaminated with other radiolabels (e.g.,

Cor

H).
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e The BOD Hazard: You must not pour Glycerol-d1 down the drain. Glycerol has a massive
Biological Oxygen Demand.[1] When introduced to waterways, it accelerates microbial
growth that depletes dissolved oxygen, causing hypoxia in aquatic ecosystems.

o Physical Hazard (Viscosity): Glycerol-d1 is highly viscous (~1000 cP at 20°C).[2] It
accumulates in P-traps and plumbing bends, creating stubborn clogs that require mechanical
removal.

o RCRA Status: Pure Glycerol is not a P-listed or U-listed hazardous waste under US EPA
regulations (40 CFR 261.33). However, its disposal path changes immediately if mixed with
ignitable or halogenated solvents.

Quantitative Safety Data

Table 1: Key Physicochemical Properties Influencing Disposal
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Property Value Operational Implication
Considered "Non-Flammable"
) for transport; High BTU value
Flash Point > 160°C (320°F)

makes it excellent for fuel

blending incineration.

Water Solubility

Miscible

Hygroscopic nature means
waste volume will expand if left
uncapped in humid

environments.

Viscosity

~1.41 g/cm?3

High density/viscosity requires
positive displacement pipettes
for transfer; resists gravity

draining.

RCRA Code

None (Pure)

Becomes D001 if mixed with
flammable solvents (Flash
point <60°C).

Radioactivity

None

Stable Isotope. Do not place in
radioactive waste bins (costly

classification error).

Disposal Decision Logic

The following decision matrix illustrates the correct workflow for classifying Glycerol-d1 waste.
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Glycerol-d1 Waste Generated

Is it mixed with other solvents?

Is it co-mingled with

Radioisotopes (14C, 3H)? AT

DISPOSE: Radioactive Waste Stream Does mixture contain DISPOSE: Non-Hazardous Organic Waste
(Segregate by Half-Life) Halogens (e.g., CDCI3)? (Do NOT Drain Pour)

DISPOSE: Halogenated Organic Waste DISPOSE: Non-Halogenated Organic Waste
(High Cost Stream) (Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Glycerol-d1 waste streams. Note that co-contaminants
(solvents, isotopes) always dictate the classification.

Detailed Disposal Protocols
Protocol A: Pure Glycerol-d1 (Expired or Unused Stock)

Context: You have an expired bottle or a surplus of pure Glycerol-d1.[2][3][4][S][6][7][8][9]
Mechanism: Incineration (Fuel Blending).
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o Container Selection: Use a High-Density Polyethylene (HDPE) or glass container compatible
with organic solvents.

e Labeling: Label clearly as "Non-Hazardous Organic Waste - Glycerol."

o Note: Even though it is non-hazardous, labeling it "Organic Waste" ensures it goes to
incineration rather than water treatment.

o Transfer: Pour viscous liquid slowly. If the glycerol has gelled or is too viscous, you may add
a small amount of water or methanol to reduce viscosity only if the waste stream allows for it
(adding methanol makes it Flammable Waste D001).

e Disposal: Hand off to your EHS hazardous waste team. They will likely aggregate this with
other high-BTU non-halogenated wastes for energy recovery (fuel blending).

Protocol B: Mixed Solvent Waste (NMR/Mass Spec)

Context: Glycerol-d1 used as a relaxation agent or standard in an NMR tube, mixed with
solvents like Chloroform-d (

) or Deuterium Oxide (

).

« ldentify the Co-Solvent: The co-solvent determines the toxicity profile.

o Scenario 1: Mixed with Chloroform-d (
)
» Action: Segregate into Halogenated Waste.

» Why: Halogenated compounds require specific high-temperature incineration to prevent
the formation of dioxins.

o Scenario 2: Mixed with

or Methanol-d4.
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= Action: Segregate into Non-Halogenated Organic Waste.

= Why: These can be burned for fuel recovery.

e Collection: Decant NMR tubes into the appropriate carboy. Do not throw full NMR tubes into
sharps containers; the solvent must be drained first.

Protocol C: Empty Container Management (RCRA

Compliance)

Context: You have used the final aliquot of Glycerol-d1. Regulatory Standard: 40 CFR 261.7
(RCRA "Empty" Definition).[9][10][11]

A container is legally "empty" only when:
» Removal: All wastes have been removed by pouring, pumping, or aspirating.[9][11][12]

e Residue Limit: No more than 2.5 cm (1 inch) of residue remains on the bottom, OR no more
than 3% by weight remains.

The Triple Rinse Protocol: Because Glycerol-d1 is viscous, a simple pour will leave >3%
residue.

Solvent Selection: Add a small volume of water or methanol (approx. 10% of container
volume).

o Agitation: Cap and shake vigorously to dissolve the viscous film.
o Decant: Pour the rinsate into the Non-Halogenated Waste stream.
¢ Repeat: Perform this rinse 3 times.

o Final Step: Deface the label (cross out "Glycerol-d1") and dispose of the glass/plastic bottle
in standard lab trash or glass recycling, depending on facility rules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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